Cas no 1806184-16-6 (Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806184-16-6
• MF: C₁₂H₁₃BrF₃NO₄
• MW: 372.135133504868
• CID: 4841288
• Update Time: 2025-11-01

Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13BrF3NO4/c1-3-20-11(18)4-8-7(6-13)9(21-12(14,15)16)5-10(17-8)19-2/h5H,3-4,6H2,1-2H3
• InChI Key： APKYLMBLHCERNB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N=C1CC(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806184-16-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806184-16-6, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a bromomethyl group, a methoxy substituent, and a trifluoromethoxy group on a pyridine core, make it an invaluable building block for medicinal chemists.

The pyridine scaffold is one of the most prevalent heterocyclic motifs in drug discovery, owing to its ability to engage in multiple hydrogen bonding interactions and its favorable pharmacokinetic properties. The introduction of electron-withdrawing groups such as trifluoromethoxy enhances the lipophilicity and metabolic stability of the resulting compounds, which is a critical factor in drug design. Additionally, the bromomethyl group provides a versatile handle for further functionalization via cross-coupling reactions, allowing for the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease. Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate has emerged as a key intermediate in the synthesis of small-molecule modulators that target amyloid-beta aggregation and tau hyperphosphorylation. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on β-site APP-cleaving enzyme 1 (BACE1), a key enzyme involved in the pathogenesis of Alzheimer's disease. The bromomethyl group allows for facile introduction of pharmacophoric elements that interact with specific binding pockets on BACE1, leading to the development of promising lead compounds.

Beyond its applications in neurodegenerative disease research, Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate has also been utilized in the development of anti-inflammatory agents. The combination of electron-donating and electron-withdrawing groups on the pyridine ring influences the electronic properties of the molecule, which can be fine-tuned to modulate inflammatory pathways. Recent studies have shown that certain derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting nuclear factor kappa B (NF-κB) signaling, a central regulator of inflammation. The presence of both methoxy and trifluoromethoxy groups enhances the binding affinity to target proteins, making this compound an attractive scaffold for further optimization.

The synthetic utility of Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate is further highlighted by its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer and autoimmune disorders. The bromomethyl group enables palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids, allowing for the introduction of diverse aryl moieties onto the pyridine core. This flexibility has been exploited to generate libraries of kinase inhibitors with tailored selectivity profiles. For example, recent work has demonstrated that derivatives bearing substituents such as p-tolylamine or cyanopyridine, introduced via Suzuki-Miyaura coupling reactions, exhibit potent inhibition against specific kinases while minimizing off-target effects.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacological properties. The nitrogen-containing trifluoromethoxy group (-O-CF₃), in particular, has been shown to enhance metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This feature is particularly advantageous for drugs that require prolonged half-lives to maintain efficacy. Ethyl 3-(bromomethyl>)-6-methoxy>-4-(>)pyridine-2-acetate exemplifies this principle, as its derivatives have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In conclusion, Ethyl 3-(bromomethyl>)-6-methoxy>-4-(>)pyridine-2-acetate (CAS No. 1806184-16-6) is a multifunctional intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an ideal candidate for generating novel therapeutic agents targeting neurological and inflammatory diseases. The presence of reactive handles such as the bromomethyl> group and electron-modifying substituents like the methoxy> and > groups provides unparalleled flexibility for medicinal chemists to design and optimize bioactive molecules with enhanced efficacy and selectivity. As research continues to uncover new therapeutic targets and mechanisms, Ethyl 3-(>)-6-(>)-4-(>)pyridine-2-acetate is poised to remain at the forefront of drug discovery efforts.